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Compound of Interest

Compound Name: Neostenine

cat. No.: B1156026

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Neostenine

Introduction

Neostenine is a member of the Stemona alkaloids, a complex family of natural products
isolated from the roots and rhizomes of various Stemona species.[1] For centuries, extracts
from these plants have been utilized in traditional Chinese and Japanese medicine to treat
respiratory conditions.[1] Neostenine, in particular, has garnered significant interest from the
scientific community due to its notable antitussive (cough-suppressing) properties,
demonstrated in animal models.[1][2]

From a chemical standpoint, Neostenine presents a formidable challenge and an attractive
target for total synthesis due to its intricate, tetracyclic core structure containing seven
stereogenic centers.[1] This guide provides a detailed overview of its chemical structure,
absolute stereochemistry, physicochemical properties, and the experimental methodologies
employed in its synthesis and characterization.

Chemical Structure and Properties

Neostenine is a tetracyclic alkaloid featuring a fused pyrrolo[1,2-aJazepine nucleus integrated
with a butyrolactone ring.[2] Its molecular formula is C17H27NOz2.[3][4]

Table 1. Chemical Identifiers and Properties of Neostenine
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Property Value Reference
Molecular Formula C17H27NO2 [3][4]
Molecular Weight 277.4 g/mol [4]

10-ethyl-14-methyl-12-oxa-4-
IUPAC Name azatetracyclo[7.6.1.04,16.011,15]  [3]

hexadecan-13-one

CAS Number 477953-07-4 [4]
Boiling Point (Predicted) 414.6 = 45.0 °C at 760 mmHg [4]
Density (Predicted) 1.1 £ 0.1 g/cm?3 [4]
Flash Point (Predicted) 146.3+19.6 °C [4]

Stereochemistry and Absolute Configuration

The complex structure of Neostenine includes seven chiral centers, leading to a specific three-
dimensional arrangement of its atoms. The determination of its precise stereochemistry is
crucial for understanding its biological activity and for guiding synthetic efforts.

The absolute configuration of Neostenine's seven chiral centers has been unambiguously
determined through X-ray crystallography of heavy-atom derivatives.[2] The established
configuration is as follows:

Table 2: Absolute Configuration of Chiral Centers in Neostenine
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Chiral Center

Absolute Configuration

C1 S
C9 S
C9a R
C10 R
Cl1 R
C13 S
C14 R

(Configuration data sourced from reference[2],

with atom numbering potentially varying by

publication.)

Neostenine is a stereoisomer of Stenine, another prominent Stemona alkaloid. The structural

relationship and stereochemical divergence between Neostenine, Stenine, and the

synthetically derived 13-epineostenine are critical aspects of their chemistry.[1]

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.researchgate.net/publication/229188113_Absolute_configuration_of_neostenine
https://www.benchchem.com/product/b1156026?utm_src=pdf-body
https://www.benchchem.com/product/b1156026?utm_src=pdf-body
https://www.benchchem.com/product/b1156026?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2709808/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1156026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Stereochemical Relationships of Stenine and Neostenine
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Workflow: Determination of Absolute Configuration

Isolate Neostenine (1)

Reductive Cleavage & Acylation Salt Formation
with 4-bromobenzoyl chloride with methyl iodide

Refine Structure & Analyze
Anomalous Dispersion
(e.q., Flack parameter)
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1156026?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2709808/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2709808/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2709808/
https://www.researchgate.net/publication/229188113_Absolute_configuration_of_neostenine
https://pubchem.ncbi.nlm.nih.gov/compound/Neostenine
https://www.echemi.com/products/pd180521130771-neostenine.html
https://www.benchchem.com/product/b1156026#chemical-structure-and-stereochemistry-of-neostenine
https://www.benchchem.com/product/b1156026#chemical-structure-and-stereochemistry-of-neostenine
https://www.benchchem.com/product/b1156026#chemical-structure-and-stereochemistry-of-neostenine
https://www.benchchem.com/product/b1156026#chemical-structure-and-stereochemistry-of-neostenine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1156026?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1156026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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